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Compound of Interest

Compound Name: Desmethyl rabeprazole thioether

Cat. No.: B054685

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of desmethyl rabeprazole thioether,
a significant impurity and major human metabolite of the proton pump inhibitor rabeprazole.
This document delves into its chemical identity, formation pathways, and analytical
methodologies for its detection and quantification. It also summarizes available data on its
potential pharmacological and toxicological properties, alongside regulatory considerations.
Detailed experimental protocols and visual diagrams are provided to support researchers and
professionals in the pharmaceutical industry in understanding and controlling this impurity in
rabeprazole drug substances and products.

Introduction

Rabeprazole, a substituted benzimidazole, is a widely used proton pump inhibitor (PPI) that
effectively suppresses gastric acid secretion.[1][2] The quality and safety of rabeprazole
formulations are of paramount importance, necessitating a thorough understanding and control
of any impurities. Desmethyl rabeprazole thioether has been identified as a key impurity and
a major metabolite of rabeprazole.[3][4] This guide aims to be a central resource for scientific
professionals, offering detailed information on the characterization and control of this specific
compound.
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Chemical and Physical Properties

Desmethyl rabeprazole thioether is chemically known as 3-[[2-[[(1H-Benzimidazol-2-
yl)thiolmethyl]-3-methyl-4-pyridinylJoxy]-1-propanol.[4] Its key chemical identifiers and
properties are summarized in the table below.

Property Value Reference

3-[[2-[[(1H-Benzimidazol-2-
Chemical Name yhthio]methyl]-3-methyl-4- [4]
pyridinylJoxy]-1-propanol

CAS Number 117976-91-7 [3]
Molecular Formula C17H10N302S [315]
Molecular Weight 329.42 g/mol [31[5]

Rabeprazole Impurity 7,
Synonyms Desmethyl [4]

rabeprazolethioether

Formation Pathways

Desmethyl rabeprazole thioether is formed through two primary pathways: as a metabolic
byproduct in humans and as a process-related impurity or degradation product in the
manufacturing of rabeprazole.

Metabolic Pathway

In humans, rabeprazole is extensively metabolized in the liver. A major metabolic route involves
a non-enzymatic reduction to rabeprazole thioether.[3] Subsequently, rabeprazole thioether
undergoes O-desmethylation to form desmethyl rabeprazole thioether. This reaction is
primarily catalyzed by the cytochrome P450 enzymes CYP2C19 and CYP2D6.[3][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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